Cas no 251097-59-3 (3-[(2,4-Dichlorophenyl)methanesulfonyl]-N-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxamide)

• Product Name: 3-[(2,4-Dichlorophenyl)methanesulfonyl]-N-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxamide
• CAS No: 251097-59-3
• MF: C₁₉H₁₂Cl₂F₃NO₄S₂
• MW: 510.334091186523
• CID: 5695898
• PubChem ID: 1480295
• Update Time: 2023-10-14

3-[(2,4-Dichlorophenyl)methanesulfonyl]-N-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-dichlorobenzyl)sulfonyl]-N-[4-(trifluoromethoxy)phenyl]-2-thiophenecarboxamide
• 251097-59-3
• 3-[(2,4-dichlorophenyl)methanesulfonyl]-N-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxamide
• AKOS005074631
• 10G-516S
• 3-[(2,4-dichlorophenyl)methylsulfonyl]-N-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 3-[[(2,4-dichlorophenyl)methyl]sulfonyl]-N-[4-(trifluoromethoxy)phenyl]-
• 3-[(2,4-Dichlorophenyl)methanesulfonyl]-N-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxamide

• Inchi： 1S/C19H12Cl2F3NO4S2/c20-12-2-1-11(15(21)9-12)10-31(27,28)16-7-8-30-17(16)18(26)25-13-3-5-14(6-4-13)29-19(22,23)24/h1-9H,10H2,(H,25,26)
• InChI Key： FNDZIKMHRZDCBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CS(C1C=CSC=1C(NC1C=CC(=CC=1)OC(F)(F)F)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 508.9536901g/mol
• Monoisotopic Mass: 508.9536901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.572±0.06 g/cm3(Predicted)
• Boiling Point: 562.4±50.0 °C(Predicted)
• pka: 9.96±0.70(Predicted)